![molecular formula C55H102N4Na2O14S3 B1246255 disodium;2-[[(4S)-4-[[(2R)-3-[(2R)-2,3-di(dodecanoyloxy)propyl]sulfanyl-2-(hexadecanoylamino)propanoyl]amino]-5-oxo-5-(2-sulfonatoethylamino)pentanoyl]amino]ethanesulfonate](/img/structure/B1246255.png)
disodium;2-[[(4S)-4-[[(2R)-3-[(2R)-2,3-di(dodecanoyloxy)propyl]sulfanyl-2-(hexadecanoylamino)propanoyl]amino]-5-oxo-5-(2-sulfonatoethylamino)pentanoyl]amino]ethanesulfonate
Overview
Description
Disodium;2-[[(4S)-4-[[(2R)-3-[(2R)-2,3-di(dodecanoyloxy)propyl]sulfanyl-2-(hexadecanoylamino)propanoyl]amino]-5-oxo-5-(2-sulfonatoethylamino)pentanoyl]amino]ethanesulfonate, also known as Disodium;2-[[(4S)-4-[[(2R)-3-[(2R)-2,3-di(dodecanoyloxy)propyl]sulfanyl-2-(hexadecanoylamino)propanoyl]amino]-5-oxo-5-(2-sulfonatoethylamino)pentanoyl]amino]ethanesulfonate, is a useful research compound. Its molecular formula is C55H102N4Na2O14S3 and its molecular weight is 1185.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality disodium;2-[[(4S)-4-[[(2R)-3-[(2R)-2,3-di(dodecanoyloxy)propyl]sulfanyl-2-(hexadecanoylamino)propanoyl]amino]-5-oxo-5-(2-sulfonatoethylamino)pentanoyl]amino]ethanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about disodium;2-[[(4S)-4-[[(2R)-3-[(2R)-2,3-di(dodecanoyloxy)propyl]sulfanyl-2-(hexadecanoylamino)propanoyl]amino]-5-oxo-5-(2-sulfonatoethylamino)pentanoyl]amino]ethanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
Product Name |
disodium;2-[[(4S)-4-[[(2R)-3-[(2R)-2,3-di(dodecanoyloxy)propyl]sulfanyl-2-(hexadecanoylamino)propanoyl]amino]-5-oxo-5-(2-sulfonatoethylamino)pentanoyl]amino]ethanesulfonate |
|---|---|
Molecular Formula |
C55H102N4Na2O14S3 |
Molecular Weight |
1185.6 g/mol |
IUPAC Name |
disodium;2-[[(4S)-4-[[(2R)-3-[(2R)-2,3-di(dodecanoyloxy)propyl]sulfanyl-2-(hexadecanoylamino)propanoyl]amino]-5-oxo-5-(2-sulfonatoethylamino)pentanoyl]amino]ethanesulfonate |
InChI |
InChI=1S/C55H104N4O14S3.2Na/c1-4-7-10-13-16-19-20-21-22-25-26-29-32-35-51(61)58-49(55(65)59-48(54(64)57-41-43-76(69,70)71)38-39-50(60)56-40-42-75(66,67)68)46-74-45-47(73-53(63)37-34-31-28-24-18-15-12-9-6-3)44-72-52(62)36-33-30-27-23-17-14-11-8-5-2;;/h47-49H,4-46H2,1-3H3,(H,56,60)(H,57,64)(H,58,61)(H,59,65)(H,66,67,68)(H,69,70,71);;/q;2*+1/p-2/t47-,48+,49+;;/m1../s1 |
InChI Key |
IKHPLOBIWAEYJD-HWMXFPSJSA-L |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)N[C@@H](CSC[C@@H](COC(=O)CCCCCCCCCCC)OC(=O)CCCCCCCCCCC)C(=O)N[C@@H](CCC(=O)NCCS(=O)(=O)[O-])C(=O)NCCS(=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NC(CSCC(COC(=O)CCCCCCCCCCC)OC(=O)CCCCCCCCCCC)C(=O)NC(CCC(=O)NCCS(=O)(=O)[O-])C(=O)NCCS(=O)(=O)[O-].[Na+].[Na+] |
synonyms |
JBT 3002 JBT-3002 JBT3002 JT 3002 JT3002 |
Origin of Product |
United States |
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